Cas no 1799579-58-0 (4-(2,2-Difluoropropoxyl)pyrimidine-5-carbonitrile)

• Product Name: 4-(2,2-Difluoropropoxyl)pyrimidine-5-carbonitrile
• CAS No: 1799579-58-0
• MF: C₈H₇F₂N₃O
• MW: 199.157488107681
• MDL: MFCD34602375
• CID: 4781375
• Update Time: 2023-08-17

4-(2,2-Difluoropropoxyl)pyrimidine-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(2,2-difluoropropoxyl)pyrimidine-5-carbonitrile
• FC(COC1=NC=NC=C1C#N)(C)F
• 4-(2,2-difluoropropoxy)pyrimidine-5-carbonitrile
• 4-(2,2,2-Trifluoro-ethoxy)-pyrimidine-5-carbonitrile
• 4-(2,2-Difluoropropoxyl)pyrimidine-5-carbonitrile

• MDL： MFCD34602375
• Inchi： 1S/C8H7F2N3O/c1-8(9,10)4-14-7-6(2-11)3-12-5-13-7/h3,5H,4H2,1H3
• InChI Key： QONWXBZYKBBNQJ-UHFFFAOYSA-N
• SMILES： FC(C)(COC1C(C#N)=CN=CN=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 238
• XLogP3: 1.3
• Topological Polar Surface Area: 58.8